Cas no 110-13-4 (hexane-2,5-dione)

hexane-2,5-dione Properties

Names and Identifiers

• Acetonylacetone
• 2,5-Hexanedione
• Hexan-2,5-Dion
• 2,5-Hexadione
• Hexane-2,5-dione
• HEXANEDIONE, 2,5-(AS)
• 1,2-Diacetylethane
• 1,2-Diacetylethane
• 2,5-Diketohexane
• α,β-Diacetylethane
• 2,5-Dioxohexane
• Diacetonyl
• NSC 7621
• a,b-Diacetylethane
• acan
• 2,5-dione
• hexane-2,5-
• Hexanedione
• 2,5-HEXANDIONE
• Acetonyl acetone
• Acetone, acetonyl-
• alpha,beta-Diacetylethane
• acetonylaceton
• .alpha.,.beta.-Diacetylethane
• CH3COCH2CH2COCH3
• MLS001065580
• OJVAMHKKJGICOG-UHFFFAOYSA-N
• Acetonylacetone (2,5-Hexandione)
• C0Z8884J3P
• Acetonylacetone, 97%
• SMR000568468
• acetone
• acetone, acetonyl
• acet
• +Expand

• MDL： MFCD00008792
• InChIKey： OJVAMHKKJGICOG-UHFFFAOYSA-N
• Inchi： 1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
• SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])=O
• BRN： 0506525

Computed Properties

• Exact Mass: 114.06808g/mol
• Surface Charge: 0
• XLogP3: -0.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.06808g/mol
• Monoisotopic Mass: 114.06808g/mol
• Topological Polar Surface Area: 34.1Ų
• Heavy Atom Count: 8
• Complexity: 91.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 6
• Surface Charge: 0

Experimental Properties

• Vapor Density: 3.94 (NTP, 1992) (Relative to Air)
• Atmospheric OH Rate Constant: 7.13e-12 cm3/molecule*sec
• Autoignition Temperature: 920 °F (NTP, 1992)
• LogP: 0.94460
• PSA: 34.14000
• Merck: 71
• Refractive Index: n20/D 1.425(lit.)
• Water Partition Coefficient: miscible
• Boiling Point: 191 °C(lit.)
• Melting Point: −6-−5 °C (lit.)
• Vapor Pressure: 0.43 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Solubility: alcohol: miscible
• Color/Form: Colorless flammable liquid, slightly smelly, gradually turns yellow in the air.
• PH: 6.1 (10g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong reducing agents, strong oxidizing agents. Flammable.
• Solubility: It is miscible with water, ethanol and ether, but not with hydrocarbon solvents.
• Sensitiveness: Sensitive to light
• Density: 0.973 g/mL at 25 °C(lit.)

hexane-2,5-dione Security Information

• Symbol: GHS07 GHS08
• RTECS：MO3150000
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S23-S26-S36/37-S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H373
• Warning Statement： P305+P351+P338
• Prompt：dangerous
• Storage Condition：Keep away from high temperatures, sparks and flames. Store in a cool, dry place. Keep containers closed when not in use and away from flammable areas.
• Risk Phrases： 36/38-48/20/21/22
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 2.7 g/kg (Smyth, Carpenter)
• Explosive Limit：1.5%(V)
• FLUKA BRAND F CODES：8

hexane-2,5-dione Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances